Cas no 2229031-46-1 (2-(3-amino-2,2-difluoropropyl)-6-chlorophenol)

2-(3-Amino-2,2-difluoropropyl)-6-chlorophenol is a fluorinated phenolic compound featuring both amino and chloro functional groups, making it a versatile intermediate in organic synthesis. The presence of difluoromethyl and amino groups enhances its reactivity, particularly in the development of pharmaceuticals and agrochemicals. The chloro substituent at the 6-position of the phenol ring further increases its utility in cross-coupling reactions and derivatization. This compound’s structural features contribute to its potential as a building block for bioactive molecules, offering opportunities for selective modifications. Its stability under standard conditions ensures ease of handling in laboratory settings. Applications may include medicinal chemistry research or specialty chemical synthesis.

2-(3-amino-2,2-difluoropropyl)-6-chlorophenol structure

2229031-46-1 structure

Product Name:2-(3-amino-2,2-difluoropropyl)-6-chlorophenol

CAS No:2229031-46-1

MF:C₉H₁₀ClF₂NO

MW:221.631608486176

CID:6103047

PubChem ID:165650067

Update Time:2025-05-26

2-(3-amino-2,2-difluoropropyl)-6-chlorophenol Chemical and Physical Properties

Names and Identifiers

- 2-(3-amino-2,2-difluoropropyl)-6-chlorophenol
- 2229031-46-1
- EN300-1972594
- Inchi： 1S/C9H10ClF2NO/c10-7-3-1-2-6(8(7)14)4-9(11,12)5-13/h1-3,14H,4-5,13H2
- InChI Key： WAIVRBCEDORDMB-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1O)CC(CN)(F)F

Computed Properties

Exact Mass: 221.0418980g/mol
Monoisotopic Mass: 221.0418980g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 192
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 46.2Å²

2-(3-amino-2,2-difluoropropyl)-6-chlorophenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1972594-0.05g	2-(3-amino-2,2-difluoropropyl)-6-chlorophenol	2229031-46-1	0.05g	$1188.0	2023-09-16
Enamine	EN300-1972594-0.1g	2-(3-amino-2,2-difluoropropyl)-6-chlorophenol	2229031-46-1	0.1g	$1244.0	2023-09-16
Enamine	EN300-1972594-0.25g	2-(3-amino-2,2-difluoropropyl)-6-chlorophenol	2229031-46-1	0.25g	$1300.0	2023-09-16
Enamine	EN300-1972594-0.5g	2-(3-amino-2,2-difluoropropyl)-6-chlorophenol	2229031-46-1	0.5g	$1357.0	2023-09-16
Enamine	EN300-1972594-1.0g	2-(3-amino-2,2-difluoropropyl)-6-chlorophenol	2229031-46-1	1g	$1414.0	2023-06-02
Enamine	EN300-1972594-2.5g	2-(3-amino-2,2-difluoropropyl)-6-chlorophenol	2229031-46-1	2.5g	$2771.0	2023-09-16
Enamine	EN300-1972594-5.0g	2-(3-amino-2,2-difluoropropyl)-6-chlorophenol	2229031-46-1	5g	$4102.0	2023-06-02
Enamine	EN300-1972594-10.0g	2-(3-amino-2,2-difluoropropyl)-6-chlorophenol	2229031-46-1	10g	$6082.0	2023-06-02
Enamine	EN300-1972594-1g	2-(3-amino-2,2-difluoropropyl)-6-chlorophenol	2229031-46-1	1g	$1414.0	2023-09-16
Enamine	EN300-1972594-5g	2-(3-amino-2,2-difluoropropyl)-6-chlorophenol	2229031-46-1	5g	$4102.0	2023-09-16

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Additional information on 2-(3-amino-2,2-difluoropropyl)-6-chlorophenol

Comprehensive Overview of 2-(3-amino-2,2-difluoropropyl)-6-chlorophenol (CAS No. 2229031-46-1)

2-(3-amino-2,2-difluoropropyl)-6-chlorophenol (CAS No. 2229031-46-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a chlorophenol backbone with a difluoropropyl side chain, making it a versatile intermediate for synthetic applications. Researchers are particularly interested in its potential as a building block for drug discovery and crop protection agents, aligning with current trends in precision medicine and sustainable agriculture.

The structural attributes of 2-(3-amino-2,2-difluoropropyl)-6-chlorophenol contribute to its reactivity and functional diversity. The presence of both amino and chloro groups allows for selective modifications, enabling the synthesis of derivatives with tailored properties. This adaptability is crucial for addressing modern challenges such as antibiotic resistance and pest control, topics frequently searched in academic and industrial databases. Its CAS No. 2229031-46-1 serves as a unique identifier, facilitating accurate literature retrieval and regulatory compliance.

In the context of green chemistry, 2-(3-amino-2,2-difluoropropyl)-6-chlorophenol is being explored for its potential to reduce environmental impact. The incorporation of fluorine atoms often enhances metabolic stability and bioavailability, a feature highly sought after in biodegradable agrochemicals. Recent studies highlight its role in developing next-generation herbicides with lower toxicity profiles, addressing public concerns about food safety and ecosystem health.

From a synthetic perspective, the compound’s difluoropropyl moiety offers steric and electronic advantages in catalyzed reactions, a hot topic in organic synthesis forums. Its applications extend to material science, where fluorinated phenols are used to engineer polymers with enhanced thermal stability. These interdisciplinary connections make CAS No. 2229031-46-1 a recurring subject in patents and peer-reviewed journals.

Ongoing research into 2-(3-amino-2,2-difluoropropyl)-6-chlorophenol also explores its structure-activity relationships (SAR), a key focus area for computational chemists leveraging AI-driven molecular modeling. Such studies aim to predict biological activity and optimize synthetic routes, reflecting the growing integration of machine learning in chemical R&D. This aligns with frequent search queries about AI in drug design and high-throughput screening.

In summary, 2-(3-amino-2,2-difluoropropyl)-6-chlorophenol (CAS No. 2229031-46-1) exemplifies innovation at the intersection of chemistry and sustainability. Its multifaceted applications—from pharmaceutical intermediates to eco-friendly agrochemicals—underscore its relevance in addressing global challenges while adhering to stringent safety and environmental standards.